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N-Acetylornithine: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Acetylornithine (NAO) is a key intermediate in the biosynthesis of arginine and proline in

many organisms. It exists in two isomeric forms, N-α-acetylornithine and N-δ-acetylornithine,

with N-α-acetyl-L-ornithine being a crucial component of the arginine biosynthesis pathway.

This document provides an in-depth overview of the chemical structure, properties, and

biological significance of N-acetylornithine, with a focus on N-α-acetyl-L-ornithine. It includes

a summary of its physicochemical properties, detailed metabolic pathways, and relevant

experimental protocols for its synthesis and analysis.

Chemical Structure and Properties
N-Acetylornithine is a derivative of the amino acid ornithine where an acetyl group is attached

to one of the amino groups. The position of the acetyl group distinguishes the two isomers: N-

α-acetylornithine and N-δ-acetylornithine.

N-α-Acetyl-L-ornithine (N²-acetyl-L-ornithine): The acetyl group is attached to the α-amino

group. This isomer is a key intermediate in the cyclic pathway of arginine biosynthesis.
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N-δ-Acetyl-L-ornithine (N⁵-acetyl-L-ornithine): The acetyl group is attached to the δ-amino

group. This isomer has been identified in plants and is associated with defense mechanisms.

[1][2]

This guide will primarily focus on N-α-acetyl-L-ornithine due to its central role in metabolism.

Chemical Identifiers
Identifier N-α-Acetyl-L-ornithine N-δ-Acetyl-L-ornithine

IUPAC Name
(2S)-2-acetamido-5-

aminopentanoic acid[3]

(2S)-2-amino-5-

acetamidopentanoic acid[4]

CAS Number 6205-08-9[3] 2185-16-2[4]

PubChem CID 439232[3] 193343[4]

ChEBI ID CHEBI:16543[3] CHEBI:61342

Physicochemical Properties
The following table summarizes the key physicochemical properties of both N-acetylornithine
isomers. It is important to note that some of the available data is based on predictions and

should be considered accordingly.
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Property N-α-Acetyl-L-ornithine N-δ-Acetyl-L-ornithine

Chemical Formula C₇H₁₄N₂O₃[3] C₇H₁₄N₂O₃[4]

Molecular Weight 174.20 g/mol [3] 174.20 g/mol [4]

Appearance White to off-white powder[5] White crystalline solid[6]

Melting Point Not Available 265 °C[7]

Water Solubility
Freely soluble (880 g/L at 25

°C)[8]
Easily soluble in water[6]

pKa (Strongest Acidic) 3.82 (Predicted)[9] 2.50 (Predicted)[10]

pKa (Strongest Basic) 9.9 (Predicted)[9] Not Available

Optical Rotation
[α]D²⁰ = +20.5 ± 2º (c=1 in

H₂O)[5]
Not Available

Biological Significance and Metabolic Pathways
N-α-Acetyl-L-ornithine is a critical intermediate in the biosynthesis of arginine in many bacteria,

archaea, and lower eukaryotes. It is also connected to the urea cycle in ureotelic organisms.

Arginine Biosynthesis
In the cyclic pathway of arginine biosynthesis, N-α-acetyl-L-ornithine is formed from N-

acetylglutamate and subsequently converted to ornithine. This pathway prevents the premature

cyclization of intermediates.
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Dissolve L-Ornithine HCl in H₂O

Adjust pH to 11 with NaOH

Add 4-Nitrophenyl acetate

Stir on ice

Stir at room temperature for 4h

Concentrate to dryness

Dissolve residue in H₂O

Partition with ethyl acetate

Aqueous phase with
N-δ-Acetyl-L-ornithine

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1236571?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

